1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H22ClN3O2 and its molecular weight is 335.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Thomas et al. (2016) detailed the synthesis and pharmacological activity of azetidinones, including those with structures related to 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide. These compounds were investigated for their antidepressant and nootropic activities, demonstrating that the 2-azetidinone skeleton has potential as a central nervous system (CNS) active agent. This suggests avenues for developing more potent and safe CNS active agents for therapeutic use (Thomas et al., 2016).
Structure-Activity Relationships
Mackenzie et al. (2002) described the design, synthesis, and pharmacological evaluation of a novel class of neurokinin-2 (NK2) antagonists derived from 2 by incorporating N-methylamide functions into more stable structures. These findings highlight the chemical versatility of azetidinone-based structures for creating compounds with significant functional potency and in vitro metabolic stability, important for developing new therapeutic agents (Mackenzie et al., 2002).
Antibacterial and Antimicrobial Activities
Desai et al. (2008) synthesized and evaluated azetidinones for their antibacterial activity against gram-positive and gram-negative bacteria. The study revealed moderate to good activity, underscoring the potential of azetidinone derivatives as antibacterial agents. QSAR studies indicated the positive contribution of bulkier substituents, suggesting a direction for the design of more effective antibacterial compounds (Desai et al., 2008).
Antiviral Activities
Imamura et al. (2006) incorporated polar groups into piperidine-4-carboxamide CCR5 antagonists to improve their metabolic stability, leading to the discovery of TAK-220. This compound demonstrated high CCR5 binding affinity, potent inhibition of membrane fusion, and strong inhibition of CCR5-using HIV-1 clinical isolates replication in human peripheral blood mononuclear cells. This highlights the potential of such compounds in HIV-1 therapy (Imamura et al., 2006).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes such as adenosine deaminase .
Mode of Action
It is suggested that the compound may interact with its targets through strong h-bonding interactions .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to a broad range of biological activities .
Result of Action
Similar compounds have shown protection against induced seizures in in vivo tests .
Action Environment
Similar compounds are known to be highly soluble in water and other polar solvents, which may influence their action and stability .
Properties
IUPAC Name |
1-[1-[2-(4-chlorophenyl)acetyl]azetidin-3-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClN3O2/c18-14-3-1-12(2-4-14)9-16(22)21-10-15(11-21)20-7-5-13(6-8-20)17(19)23/h1-4,13,15H,5-11H2,(H2,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYHPYQVIMITZSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2CN(C2)C(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.